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Abstract

Dioctyldodecyl dodecanedioate (CAS No. 129423-55-8) is a large, branched-chain diester
with significant applications in the cosmetic and personal care industries.[1][2] This technical
guide provides a comprehensive overview of its chemical structure, a detailed, generalized
protocol for its synthesis, and a summary of its known physicochemical properties. The
information presented is intended to support research, development, and formulation activities.

Chemical Structure and Identification

Dioctyldodecyl dodecanedioate is the diester formed from the reaction of one molecule of
dodecanedioic acid with two molecules of 2-octyldodecanol.[2][3] The latter is a Guerbet
alcohol, which imparts a branched structure to the ester, influencing its physical properties such
as liquidity over a wide temperature range and oxidative stability.[4][5]

o |[UPAC Name: bis(2-octyldodecyl) dodecanedioate[6]
e CAS Number: 129423-55-8[6]

e Molecular Formula: Cs2H10204[6]
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e Synonyms: Dodecanedioic acid, bis(2-octyldodecyl) ester[6]

The structural formula of Dioctyldodecyl dodecanedioate is depicted below:

Physicochemical Properties

Dioctyldodecyl dodecanedioate is characterized as an emollient that provides a silky, smooth
texture to formulations.[6] It is known to enhance the spreadability of products and improve the
skin's barrier function by forming a light, protective layer that aids in moisture retention.[6] A
summary of its quantitative properties is provided in Table 1.

Table 1: Physicochemical Properties of Dioctyldodecyl Dodecanedioate

Property Value Reference(s)
Molecular Weight 791.364 g/mol [1]
Density 0.9+£0.1g/cm3 [1]
Boiling Point 667.7 £ 23.0 °C at 760 mmHg [1]
Flash Point 300.1+21.0°C [1]
Index of Refraction 1.463 [1]
LogP 23.67 [1]

Synthesis of Dioctyldodecyl Dodecanedioate

The synthesis of Dioctyldodecyl dodecanedioate is typically achieved through a Fischer
esterification reaction between dodecanedioic acid and 2-octyldodecanol.[7][8] This reaction is
generally catalyzed by an acid and involves the removal of water to drive the equilibrium
towards the formation of the diester.

Generalized Synthetic Workflow

The logical workflow for the synthesis of Dioctyldodecyl dodecanedioate is outlined in the
diagram below.
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Workflow for the Synthesis of Dioctyldodecyl Dodecanedioate

Dodecanedioic Acid
+ 2-Octyldodecanol
(Molar Ratio 1:2.2)

N

Combine Reactants, Solvent, and Catalyst in a Round-Bottom Flask with Dean-Stark Apparatus

,

Heat to Reflux
(e.g., 120-140°C)

/

Azeotropic Removal of Water Incomplete

Toluene (Solvent)
+ p-Toluenesulfonic Acid (Catalyst)

Continuous

Monitor Reaction Progress
(e.g., TLC, GC, or volume of water collected)

omplete

Work-up Procedure:
- Neutralization
- Washing
- Drying

'

Purification:
- Removal of Solvent (Vacuum)
- Further purification if needed (e.g., column chromatography)

'

Characterization of Final Product:
-FTIR
-NMR (1H, 13C)
- Mass Spectrometry

Dioctyldodecyl Dodecanedioate
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Functional Applications of Dioctyldodecyl Dodecanedioate

Dioctyldodecyl Dodecanedioate

Emollient
Skin & Hair Conditioning
Antistatic

:

Cosmetics & Personal Care Products

:

Lotions & Creams
Conditioners & Serums
Foundations & Lip Balms

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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